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Compound Name: Isocorydine

Cat. No.: B1672225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isocorydine, a naturally occurring aporphine alkaloid found in various plants of the

Papaveraceae family, is emerging as a compound of significant pharmacological interest.[1]

Extensive research has begun to illuminate its diverse therapeutic properties, particularly in the

realms of oncology and immunology. This technical guide provides an in-depth overview of the

core pharmacological properties of isocorydine, presenting key quantitative data, detailed

experimental methodologies, and visual representations of its mechanisms of action to support

further investigation and drug development endeavors.

Anticancer Properties
Isocorydine has demonstrated notable anticancer activity against several cancer cell lines,

primarily through the induction of cell cycle arrest and apoptosis. Its efficacy has been

particularly highlighted in hepatocellular carcinoma (HCC), where it has been shown to inhibit

cell proliferation and tumorigenicity.[2][3]

Quantitative Data: In Vitro Anticancer Activity
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

isocorydine and its derivatives against various cancer cell lines, providing a comparative look

at its potency.
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Compound Cell Line Cancer Type IC50 (µM) Reference

Isocorydine SMMC-7721
Hepatocellular

Carcinoma
200 µg/ml [2]

Isocorydine Huh7
Hepatocellular

Carcinoma
250 µg/ml [2]

Isocorydine PLC/PRF/5
Hepatocellular

Carcinoma
300 µg/ml [2]

8-Amino-

isocorydine
A549 Lung Cancer 7.53 [4]

8-Amino-

isocorydine
SGC7901 Gastric Cancer 14.80 [4]

8-Amino-

isocorydine
HepG2

Hepatocellular

Carcinoma
56.18 [4]

6a,7-dihydrogen-

isocorydione
A549 Lung Cancer 8.59 [4]

6a,7-dihydrogen-

isocorydione
SGC7901 Gastric Cancer 14.03 [4]

6a,7-dihydrogen-

isocorydione
HepG2

Hepatocellular

Carcinoma
20.42 [4]

Mechanism of Action: G2/M Cell Cycle Arrest
Isocorydine induces G2/M phase cell cycle arrest in hepatocellular carcinoma cells.[2] This is

achieved through the modulation of key cell cycle regulatory proteins. Specifically, isocorydine
treatment leads to an increase in the phosphorylation of Chk1 and Chk2, which in turn inhibits

the activity of Cdc25C.[2] The inactivation of Cdc25C prevents the dephosphorylation and

activation of the CDK1/cyclin B1 complex, a critical step for entry into mitosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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